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Compound of Interest

Compound Name: 4-Amino-2-methylphenol

Cat. No.: B1329486 Get Quote

An In-depth Technical Guide on the Safety, Handling, and Toxicology of 4-Amino-2-
methylphenol

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification
Identifier Value

Chemical Name 4-Amino-2-methylphenol

Synonyms
4-Amino-o-cresol, 2-Methyl-4-aminophenol, 4-

Hydroxy-3-methylaniline

CAS Number 2835-96-3[1]

Molecular Formula C₇H₉NO[1]

Molecular Weight 123.15 g/mol [1][2]

Structure

Hazard Identification and Classification
4-Amino-2-methylphenol is classified as hazardous. The following table summarizes its GHS

classifications based on available data.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318: Causes serious eye

damage[2], H319: Causes

serious eye irritation[4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[3]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects[3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Kidney) through

prolonged or repeated

exposure[3]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[5]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[3]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling
Work in a well-ventilated area or under a chemical fume hood.[3][6]

Avoid breathing dust, fumes, gas, mist, or vapors.[6]

Avoid contact with skin and eyes.[6][7]
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Wear appropriate personal protective equipment (PPE).[6]

Do not eat, drink, or smoke when using this product.[3]

Wash hands and any exposed skin thoroughly after handling.[3][6]

Avoid formation of dust and aerosols.[7]

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.[3][6][7]

Store locked up.[8]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and chloroformates.[8][9]

The substance is sensitive to air, light, and moisture; handle and store under an inert gas.[3]

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US) standards.[6]

Skin Protection

Wear impervious clothing and chemical-

resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[6][7]

Respiratory Protection

If exposure limits are exceeded or dust is

generated, use a full-face respirator with an

appropriate filter (e.g., Type A-P3).[3][6]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

[8]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. Consult a

physician.[3][8]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Immediately call an ophthalmologist.[3][8]

Ingestion

Do NOT induce vomiting. Immediately make the

victim drink water (two glasses at most). Never

give anything by mouth to an unconscious

person. Consult a physician.[3][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Combustible. Hazardous combustion products may include carbon oxides

(CO, CO₂) and nitrogen oxides (NOx).[3][8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][8]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid dust formation and contact with the substance.[6][8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6][7]
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Containment and Cleanup: Sweep up and shovel into suitable, closed containers for

disposal. Avoid generating dust.[6][8]

Toxicology Profile
Acute Toxicity

Route Species Value Reference

Oral (LD50) Rat
870 mg/kg (males),

1010 mg/kg (females)
[10]

Oral (LD50) Mouse 908 - 1000 mg/kg [10]

Skin Corrosion and Irritation
Limited data is available. A 3% aqueous solution of 4-Amino-m-Cresol (a related compound)

was not irritating in a study with guinea pigs.[11] However, GHS classifications indicate it

causes skin irritation.[4]

Eye Irritation
A 1.5% concentration of 4-Amino-m-Cresol (a related compound) in 50% propylene glycol was

found to have minimal ocular irritant potential in guinea pigs.[10][11] GHS classifications,

however, suggest it can cause serious eye damage or irritation.[2][4]

Skin Sensitization
The substance is considered a skin sensitizer.[3] A Local Lymph Node Assay (LLNA) conducted

on the related compound 4-Amino-m-Cresol classified it as a moderate sensitizer.[10][11] The

estimated concentration to produce a stimulation index of 3 (EC3) was calculated to be 1.45%

in DMSO and 2.15% in a water/acetone/oil vehicle.[11]

Germ Cell Mutagenicity
4-Amino-2-methylphenol is suspected of causing genetic defects.[3] The related compound

4-Amino-m-Cresol was not mutagenic in an Ames test, with or without metabolic activation, at

concentrations up to 600 μ g/plate .[12] However, some studies on related aminophenols have
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shown positive results in mutagenicity assays, indicating a potential for genotoxicity that

warrants caution.

Carcinogenicity
No definitive data on the carcinogenicity of 4-Amino-2-methylphenol was found. However,

some aromatic amines are known carcinogens.[13] For the related compound 4-amino-2-

nitrophenol, there is evidence of carcinogenicity in animal studies, with the development of rare

urinary bladder tumors in male rats.[13]

Reproductive and Developmental Toxicity
No data available.

Specific Target Organ Toxicity (STOT)
Single Exposure: May cause respiratory irritation.[4]

Repeated Exposure: May cause damage to the kidneys through prolonged or repeated oral

exposure.[3] In a 90-day oral study on a salt of the related compound 4-amino-m-cresol in

rats, a No Observed Adverse Effect Level (NOAEL) of 60 mg/kg bw/day was established.[10]

[12] Effects observed at higher doses included discolored urine.[10][12]

Experimental Protocols
Skin Irritation (Rabbit)

Methodology: Based on general principles of OECD Test Guideline 404. A 0.5 ml solution of

the test substance (e.g., 2.5% in aqueous gum tragacanth) is applied to a shaved area

(approx. 6 cm²) on the back of albino rabbits.[14] The area is covered with an occlusive

dressing for a specified period (e.g., 4 or 24 hours).[14] After the exposure period, the

dressing is removed, and the test substance is washed off. The skin is then examined for

signs of erythema and edema at specific time points (e.g., 1, 24, 48, and 72 hours) and

scored according to the Draize scale.[14]

Eye Irritation (Rabbit)
Methodology: Based on general principles of OECD Test Guideline 405. A small volume

(e.g., 0.1 ml) of the test substance solution (e.g., 1.5% or 2.5%) is instilled into the
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conjunctival sac of one eye of several albino rabbits, with the other eye serving as a control.

[14] The eyes may or may not be washed after instillation.[14] The eyes are examined for

effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after application, and

the effects are scored according to the Draize scheme.[14]

Skin Sensitization - Local Lymph Node Assay (LLNA)
Methodology: Conforms to OECD Test Guideline 429. A solution of the test substance is

prepared in a suitable vehicle (e.g., DMSO or a mixture of water/acetone and olive oil).[10]

Various concentrations of the test substance (e.g., 0.5, 1.5, 3, 5, 10%) are applied to the

dorsal surface of the ears of female CBA/J mice for three consecutive days.[10][14] A

positive control (e.g., p-phenylenediamine) and a vehicle control group are run in parallel.[14]

On day 5, a solution of ³H-methyl thymidine is injected intravenously. A few hours later, the

mice are euthanized, and the draining auricular lymph nodes are excised and weighed. The

proliferation of lymphocytes is measured by the incorporation of ³H-methyl thymidine and is

expressed as a stimulation index (SI). An SI of 3 or greater is considered a positive

response.[11]

Mutagenicity - Bacterial Reverse Mutation Assay (Ames
Test)

Methodology: Conforms to OECD Test Guideline 471. Histidine-dependent strains of

Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) are used.[13][15][16] The test

substance is dissolved in a suitable solvent (e.g., DMSO) and tested at various

concentrations. The assay is performed both with and without a metabolic activation system

(S9 mix), typically derived from the livers of rats pre-treated with Aroclor 1254.[13][15] The

test substance, bacterial strain, and S9 mix (if applicable) are combined and plated on a

minimal glucose agar medium. After incubation for 48-72 hours, the number of revertant

colonies (colonies that have mutated to regain the ability to synthesize histidine) is counted.

A substance is considered mutagenic if it causes a dose-dependent increase in the number

of revertants that is at least twice the background (spontaneous reversion) rate.[17]
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Figure 1: Safe Handling Workflow for 4-Amino-2-methylphenol
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Caption: Figure 1: Safe Handling Workflow for 4-Amino-2-methylphenol.
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Figure 2: Toxicological Testing Workflow
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Caption: Figure 2: Toxicological Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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